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Compound of Interest

Compound Name: 1,5-Hexadiyne

Cat. No.: B1215225 Get Quote

Essential Safety and Handling Guide for 1,5-
Hexadiyne
This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,5-Hexadiyne (CAS RN: 628-16-

0). Adherence to these guidelines is essential to mitigate the significant risks associated with

this highly flammable and hazardous compound.

Hazard Identification and Quantitative Data
1,5-Hexadiyne is a highly flammable, toxic, and unstable liquid that requires careful handling in

a controlled laboratory environment.[1] It is classified as a highly flammable liquid and vapor

(H225) and may be fatal if swallowed and enters airways (H304). The substance is known to

cause skin and serious eye irritation. Due to its instability, it is prone to polymerization,

spontaneous combustion, and explosion.[1]
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Property Value Source

Molecular Formula C₆H₆ [2]

Molecular Weight 78.11 g/mol [2]

Appearance Colorless to Yellow Liquid [3]

Boiling Point 86 °C [1]

Flash Point -11 °C

Specific Gravity 0.80 (at 20°C)

Storage Temperature 0-10°C (Refrigerated)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1,5-Hexadiyne to prevent

exposure through inhalation, skin, or eye contact.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH standards).[4] A face

shield should be worn over

goggles, especially when there

is a risk of splashing or

explosion.[5]

Skin
Chemical-Resistant Gloves &

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[4] Use

chemically impermeable

gloves; consult manufacturer's

compatibility charts to select

the appropriate glove material

for alkynes.[4][5][6]

Respiratory Full-Face Respirator

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation

occurs.[4] All work must be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[1][7]

Footwear Closed-Toe Shoes
Shoes must fully cover the

feet.[5]

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls and Preparation

Ventilation: Always handle 1,5-Hexadiyne in a well-ventilated area or inside a certified

chemical fume hood to prevent vapor accumulation.[7]
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Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static electricity.[7][8] Smoking is strictly prohibited in the handling area.

Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating

equipment.[7][8]

Grounding: Ensure that all containers and receiving equipment are properly grounded and

bonded to prevent static discharge.[3][7][8]

Safety Equipment: An emergency eye wash fountain and safety shower must be immediately

accessible in the work area.[7]

Safe Handling Procedure
Avoid Contact: Prevent all contact with eyes and skin.[7] Do not breathe vapors or mist.[7]

Dispensing: When transferring the liquid, do so carefully to minimize splashing or the

generation of aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[7] Contaminated clothing should be removed immediately and washed

before reuse.[7]

Storage
Container: Keep the container tightly closed when not in use.[3][7]

Location: Store in a cool, dry, and well-ventilated area away from heat and ignition sources.

[3][7] The recommended storage condition is under refrigeration (0-10°C).

Incompatibilities: Store away from incompatible materials, particularly oxidizing agents.[7]

Emergency and Disposal Plan
Accidental Release Measures

Immediate Action: In case of a spill, immediately evacuate personnel from the area and

eliminate all ignition sources.[7][8]
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Containment: Prevent the spill from entering sewers or public waterways.[7]

Cleanup: Use an inert, absorbent material to clean up the spill. Collect the absorbed material

using non-sparking tools and place it into a suitable, labeled container for disposal.[7][8]

First-Aid Measures
Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical

advice.[7][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8]

Remove contaminated clothing.[7]

Eye Contact: Flush eyes immediately with water for at least 15 minutes, removing contact

lenses if present.[7][8] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[3][8] Call a poison control center or doctor immediately

for treatment advice.[3]

Fire-Fighting
Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide to extinguish a

fire.[7]

Hazards: The substance is highly flammable and vapors can form explosive mixtures with

air.[7][8] Containers may explode if heated.[8]

Protective Gear: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[8]

Disposal Plan
Waste Collection: Collect waste 1,5-Hexadiyne and contaminated materials in a designated,

chemically compatible, and properly labeled hazardous waste container.[9]

Disposal Method: Disposal must be carried out by a licensed waste disposal facility, typically

via incineration.[7]
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Regulations: All disposal activities must be in strict accordance with local, state, and federal

regulations.[7] Do not dispose of into the environment.

Safety Workflow Visualization
The following diagram illustrates the essential workflow for the safe handling of 1,5-Hexadiyne,

from initial planning to final disposal.
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1. Preparation & Assessment

2. Handling Operations

3. Waste & Emergency
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(Review SDS)
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(Goggles, Face Shield, Gloves, Lab Coat)
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,5-Hexadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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